![molecular formula C8H5F3N2S B1368866 7-(Trifluoromethyl)benzo[d]thiazol-2-amine CAS No. 60388-39-8](/img/structure/B1368866.png)
7-(Trifluoromethyl)benzo[d]thiazol-2-amine
Overview
Description
7-(Trifluoromethyl)benzo[d]thiazol-2-amine, also known as TFBTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of benzo[d]thiazole derivatives, which have been found to exhibit a wide range of biological activities. TFBTA has been shown to possess unique properties that make it a promising candidate for use in various research applications.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Methodologies : The synthesis of biologically potent derivatives, such as N-(pyridin-2-yl)benzo[d]thiazol-2-amines, has been facilitated using methods like oxidative C–S bond formation, showcasing metal-free approaches, broad substrate scope, and simplified purification processes (Mariappan et al., 2016).
- Eco-Friendly Synthesis : An environmentally friendly synthesis process has been developed for trifluoromethyl-substituted N-(pyrimidin-2-yl)benzo[d]thiazol-2-amines, highlighting the use of water as a solvent and avoiding catalysts (Bonacorso et al., 2016).
Biological and Medicinal Applications
- Anticancer Activity : Triazole-linked derivatives exhibited significant anticancer activity, particularly against breast cancer cells. These compounds also showed potential in inducing apoptosis and inhibiting key survival proteins in cancer cells (Kumbhare et al., 2015).
- Antimicrobial Properties : Novel compounds with this structure have shown promising antibacterial and antifungal activities, comparable to established antibiotics like Streptomycin and Benzyl penicillin (Reddy et al., 2010).
Materials Science and Other Applications
- Electroluminescence : In the field of materials science, these compounds have been utilized in the development of star-shaped single-polymer systems with RGB emission, contributing to advancements in electroluminescent technologies (Liu et al., 2016).
- Security Ink Development : Novel V-shaped molecules derived from this compound have been explored for use in security inks, demonstrating reversible color changes under different stimuli (Lu & Xia, 2016).
Mechanism of Action
Target of Action
Thiazole derivatives have been associated with diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Mode of Action
Thiazole derivatives have been shown to interact with various targets, leading to a range of biological effects .
Biochemical Pathways
Thiazole derivatives have been found to impact a variety of biochemical pathways, depending on their specific structures and targets .
Result of Action
Thiazole derivatives have been associated with a range of biological effects, depending on their specific structures and targets .
properties
IUPAC Name |
7-(trifluoromethyl)-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2S/c9-8(10,11)4-2-1-3-5-6(4)14-7(12)13-5/h1-3H,(H2,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMOKBGMXQWHOON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)N=C(S2)N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701280616 |
Source
|
| Record name | 7-(Trifluoromethyl)-2-benzothiazolamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701280616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
60388-39-8 |
Source
|
| Record name | 7-(Trifluoromethyl)-2-benzothiazolamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=60388-39-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-(Trifluoromethyl)-2-benzothiazolamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701280616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-(trifluoromethyl)-1,3-benzothiazol-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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